Acepromazine maleate

Description

Acepromazine maleate is a phenothiazine derivative drug primarily used in veterinary medicine as a tranquilizer and sedative for animals such as dogs, cats, and horses . While it was used in humans as an antipsychotic in the 1950s, it is now used almost exclusively in animals . Acepromazine maleate is valued for its ability to calm anxious animals and is often used as a pre-anesthetic sedative . It helps in controlling fractious animals during examinations, treatments, grooming, X-rays, and minor surgical procedures . It can also alleviate itching from skin irritations and act as an antiemetic to control vomiting associated with motion sickness . Acepromazine maleate has a depressant effect on the central nervous system, which causes sedation, muscle relaxation, and reduced spontaneous activity .

The drug's effectiveness stems from its influence on various receptors in the brain, including dopamine, adrenergic, histamine, and muscarinic acetylcholine receptors . Acepromazine maleate is available in injectable and tablet forms and can be administered intramuscularly, intravenously, or orally . However, it is essential to note that acepromazine provides no analgesia, and its tranquilizing effect can be overcome by sensory stimulation, particularly if administered after the animal is already excited . While generally safe and effective, acepromazine should be used with caution in certain animals, such as debilitated or geriatric animals, due to its potential for causing hypotension . In stallions, it requires careful consideration due to the risk of paraphimosis and priapism .

A closely related analog of acepromazine is chlorpromazine, which is also a phenothiazine derivative . Chlorpromazine is still used in humans as an antipsychotic, distinguishing it from acepromazine, which is now mainly used in veterinary medicine . Acepromazine is available under various brand names, including Acezine 2, Atravet, and PromAce . In some cases, veterinarians may recommend compounded formulations of acepromazine to meet a pet's specific needs, especially if an FDA-approved drug is not suitable .

• CAS No.: 3598-37-6
• Product Name: Acepromazine maleate
• Molecular Formula: C23H26N2O5S
• Molecular Weight: 442.5 g/mol
• IUPAC Name: but-2-enedioic acid;1-[10-[3-(dimethylamino)propyl]phenothiazin-2-yl]ethanone
• Standard InChI: InChI=1S/C19H22N2OS.C4H4O4/c1-14(22)15-9-10-19-17(13-15)21(12-6-11-20(2)3)16-7-4-5-8-18(16)23-19;5-3(6)1-2-4(7)8/h4-5,7-10,13H,6,11-12H2,1-3H3;1-2H,(H,5,6)(H,7,8)
• Standard InChIKey: FQRHOOHLUYHMGG-UHFFFAOYSA-N
• SMILES: CC(=O)C1=CC2=C(C=C1)SC3=CC=CC=C3N2CCCN(C)C.C(=CC(=O)O)C(=O)O
• Canonical SMILES: CC(=O)C1=CC2=C(C=C1)SC3=CC=CC=C3N2CCCN(C)C.C(=CC(=O)O)C(=O)O
• Appearance: Yellow Solid
• Purity: > 95%
• Synonyms: 1-[10-[3-(Dimethylamino)propyl]-10H-phenothiazin-2-yl]ethanone (2Z)-2-Butenedioate; 10-[3-(Dimethylamino)propyl]phenothiazin-2-yl Methyl Ketone Maleate; Acepran; Acepromazine Monomaleate; Acetylpromazine Maleate; Anatran; Atravet; Calmivet; Calmo Neosan; NSC 264522; Notensil; Notenzil; Plegicil; Sedalin; Soprontin
• PubChem Compound: 19189
• Last Modified: Aug 15 2023